Ethyl 2-(2-methoxyethoxy)acetate

• CAS No.: 57982-39-5
• Molecular Formula: C7H14O4
• Molecular Weight: 162.18 g/mol
• IUPAC Name: ethyl 2-(2-methoxyethoxy)acetate
• InChI: InChI=1S/C7H14O4/c1-3-11-7(8)6-10-5-4-9-2/h3-6H2,1-2H3
• InChI Key: JOQVNDIDWIUJSZ-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)COCCOC
• Related CAS: 67665-19-4

Description

Ethyl 2-(2-methoxyethoxy)acetate is a useful research compound. Its molecular formula is C7H14O4 and its molecular weight is 162.18 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

150 mL solution of 10 g (2-methoxyethoxy)acetic acid and 1 mL conc. sulfuric acid in ethanol was heated for 3 hours under reflux, and then the solvent was removed. The resulting residue was diluted with ethyl acetate and washed with an aqueous saturated sodium bicarbonate solution and brine. The organic layer was dried over anhydrous sodium sulfate, and then the solvent was removed, whereby 9.5 g of the title compound (colorless oil) was obtained.